1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione

• IUPAC Name: 1-[(2-methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione
• InChI: InChI=1S/C20H20N2O2/c1-15-7-9-17(10-8-15)13-21-11-12-22(20(24)19(21)23)14-18-6-4-3-5-16(18)2/h3-12H,13-14H2,1-2H3
• InChI Key: BCORPMZQKWZOSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CN(C(=O)C2=O)CC3=CC=CC=C3C
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. This compound is also known as MMB-FUBINACA, a synthetic cannabinoid that has been found to have a high affinity for the CB1 and CB2 receptors in the brain.

Mechanism of Action

The mechanism of action of 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione is similar to that of other synthetic cannabinoids. It binds to the CB1 and CB2 receptors in the brain, which are responsible for regulating various physiological and psychological functions. This binding leads to the activation of these receptors, which can result in a wide range of effects such as altered perception, mood, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione are still being studied. However, it has been found to have similar effects to other synthetic cannabinoids, including increased heart rate, blood pressure, and body temperature. It can also cause hallucinations, paranoia, and anxiety in some individuals.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione in lab experiments is that it is a well-characterized compound that can be used as a reference standard. This allows for accurate identification and quantification of synthetic cannabinoids in biological samples. However, one limitation is that its effects on the brain and behavior are still not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione. One direction is to investigate its effects on different brain regions and cell types to better understand its mechanism of action. Another direction is to explore its potential therapeutic applications, such as in the treatment of pain or anxiety. Additionally, research could be conducted to develop new synthetic cannabinoids with improved safety and efficacy profiles.
Conclusion:
1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione is a synthetic cannabinoid that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the effects and potential applications of this compound.

Synthesis Methods

The synthesis method of 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione involves the use of various chemicals and reagents. The process begins with the reaction of 2-methylbenzyl chloride with 4-methylbenzyl chloride in the presence of a base such as potassium carbonate. The resulting product is then treated with 2,3-dichloropyrazine to form the final product, 1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione. The purity and yield of the final product can be improved by using different solvents and reaction conditions.

Scientific Research Applications

1-[(2-Methylphenyl)methyl]-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione has been used in various scientific research applications. One of the most common applications is in the field of pharmacology, where it is used as a reference standard for the identification and quantification of synthetic cannabinoids in biological samples. It has also been used in studies to investigate the effects of synthetic cannabinoids on the brain and behavior.